Cas no 93841-86-2 ((-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester)

(-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester structure
93841-86-2 structure
Product Name:(-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester
CAS No:93841-86-2
Molecular Formula:C22H27NO4
Molecular Weight:369.45408654213
CID:1000207
PubChem ID:13345970

(-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester Properties

Names and Identifiers

    • (-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine, Benzyl Ester
    • (-)-N-(1-R-ETHOXYCARBONXYL-3-PHENYLPROPYL)-S-ALANINE, BENZYL ESTER
    • DTXSID70537696
    • 93841-86-2
    • (-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester
    • AKOS030255175
    • (-)-N-(1-r-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine,benzyl ester
    • Ethyl (2R)-2-{[(2S)-1-(benzyloxy)-1-oxopropan-2-yl]amino}-4-phenylbutanoate
    • ethyl (2R)-2-[[(2S)-1-oxo-1-phenylmethoxypropan-2-yl]amino]-4-phenylbutanoate
    • SCHEMBL9773242
    • InChIKey: KKMCJYRMPUGEEC-FXAWDEMLSA-N
    • Inchi: InChI=1S/C22H27NO4/c1-3-26-22(25)20(15-14-18-10-6-4-7-11-18)23-17(2)21(24)27-16-19-12-8-5-9-13-19/h4-13,17,20,23H,3,14-16H2,1-2H3/t17-,20+/m0/s1
    • SMILES: CCOC(=O)[C@@H](CCc1ccccc1)N[C@@H](C)C(=O)OCc2ccccc2

Computed Properties

  • Exact Mass: 369.19400834g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 12
  • Monoisotopic Mass: 369.19400834g/mol
  • Heavy Atom Count: 27
  • Complexity: 442
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.2
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Boiling Point: 487.3±45.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C
  • Flash Point: 248.5±28.7 °C
  • Density: 1.1±0.1 g/cm3

(-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
E891588-2mg
(-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester
93841-86-2
2mg
$104.00 2023-05-18

(-)-N-(1-R-Ethoxycarbonxyl-3-phenylpropyl)-L-alanine Benzyl Ester Related Literature

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